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Compound of Interest

Compound Name: 2'-Fluoro-5'-iodoacetophenone

CAS No.: 1159512-66-9

Cat. No.: B1440333

Get Quote

An In-depth Technical Guide to 2'-Fluoro-5'-iodoacetophenone: A Key Intermediate in

Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This guide provides a comprehensive technical overview of 2'-Fluoro-5'-iodoacetophenone, a

halogenated aromatic ketone of significant interest in medicinal chemistry and pharmaceutical

development. We will delve into its fundamental physicochemical properties, explore validated

synthetic pathways, and illuminate its role as a critical building block in the synthesis of

targeted therapeutics. This document is intended to serve as a practical resource for

researchers, offering both foundational knowledge and actionable protocols, grounded in

authoritative scientific literature.

The Strategic Role of Halogenated Scaffolds in
Medicinal Chemistry
The introduction of halogen atoms, particularly fluorine and iodine, into molecular scaffolds is a

cornerstone of modern drug design. Fluorine's unique properties—high electronegativity, small
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size, and ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's

metabolic stability, lipophilicity, and binding affinity.[1][2] Concurrently, the iodo group serves as

a versatile synthetic handle, enabling a wide array of carbon-carbon and carbon-heteroatom

bond-forming reactions, such as the Suzuki, Sonogashira, and Buchwald-Hartwig couplings.

2'-Fluoro-5'-iodoacetophenone embodies the strategic combination of these two halogens on

a simple, yet powerful, acetophenone framework. This positions it as a highly valuable starting

material for constructing complex molecular architectures, particularly in the development of

kinase inhibitors and other targeted therapies.

Physicochemical and Molecular Characteristics
A precise understanding of a compound's properties is fundamental to its effective application

in synthesis and development.

Chemical Identity
The key identifiers and molecular properties of 2'-Fluoro-5'-iodoacetophenone are

summarized below.

Property Value Source(s)

IUPAC Name
1-(2-Fluoro-5-

iodophenyl)ethan-1-one
[3][4]

Synonyms

1-(2-Fluoro-5-

iodophenyl)ethanone, 1-acetyl-

2-fluoro-5-iodobenzene

[3][4]

CAS Number 1159512-66-9 [3]

Molecular Formula C₈H₆FIO [4][5]

Molecular Weight 264.04 g/mol [3][5][6]

InChI Key
PAAFYGBEQFBNDA-

UHFFFAOYSA-N
[3][4]
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Note on Isomers: It is critical to distinguish 2'-Fluoro-5'-iodoacetophenone (CAS 1159512-66-

9) from its isomer, 5'-Fluoro-2'-iodoacetophenone (CAS 914225-70-0). While structurally

similar, their distinct substitution patterns lead to different reactivity and applications. For

instance, the 5'-fluoro-2'-iodo isomer is a known reactant in the preparation of the potent

macrocyclic ALK inhibitor PF-06463922.[5][7][8]

Physical and Spectroscopic Data
Property Value Source(s)

Appearance Solid-Powder [3]

Boiling Point 46-46.5 °C [3]

Purity Typically ≥97-99% [3][4]

Storage Temperature Ambient Temperature [3]

Solubility Slightly soluble in water [5][7]

Sensitivity Light Sensitive [5][7][8]

Synthesis and Manufacturing Pathways
The synthesis of 2'-Fluoro-5'-iodoacetophenone is achievable through established organic

chemistry reactions. The choice of pathway often depends on the availability of starting

materials and the desired scale of production.

Retrosynthetic Analysis and Proposed Workflow
A logical retrosynthetic approach involves the Friedel-Crafts acylation of a suitable di-

halogenated benzene precursor. This is often the most direct and efficient method.
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Caption: Retrosynthetic analysis and forward synthesis workflow for 2'-Fluoro-5'-
iodoacetophenone.

Detailed Experimental Protocol: Friedel-Crafts Acylation
This protocol is a representative procedure based on standard Friedel-Crafts methodology.

Researchers should perform their own risk assessment and optimization.

Materials:

1-Fluoro-4-iodobenzene

Anhydrous Aluminum Chloride (AlCl₃)

Acetyl Chloride (CH₃COCl)

Anhydrous Dichloromethane (DCM)

Hydrochloric Acid (HCl), 1M solution

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) and

suspend it in anhydrous DCM under a nitrogen atmosphere.

Cooling: Cool the suspension to 0°C using an ice-water bath.

Addition of Acetylating Agent: Add acetyl chloride (1.1 eq) dropwise to the cooled suspension

over 15 minutes. Stir the mixture for an additional 20 minutes at 0°C.

Substrate Addition: Add a solution of 1-fluoro-4-iodobenzene (1.0 eq) in anhydrous DCM

dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0°C.
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Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Quenching: Once the reaction is complete, carefully pour the mixture into a beaker

containing crushed ice and 1M HCl. Stir vigorously until all solids have dissolved.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer twice more with DCM.

Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated

NaHCO₃ solution, and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield

pure 2'-Fluoro-5'-iodoacetophenone.

Applications in Drug Development
The primary value of 2'-Fluoro-5'-iodoacetophenone lies in its utility as a versatile

intermediate. The ortho-fluoro substituent can induce favorable conformations and improve

metabolic stability, while the para-iodo group provides a reactive site for diversification.

Role as a Key Synthetic Building Block
The molecule's structure is pre-disposed for elaboration into more complex drug candidates.

The workflow below illustrates its potential in a typical drug discovery campaign.
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Caption: Synthetic utility of 2'-Fluoro-5'-iodoacetophenone in generating molecular diversity.

Safety, Handling, and Storage
Proper handling of 2'-Fluoro-5'-iodoacetophenone is essential to ensure laboratory safety.

The compound is classified as an irritant.

GHS Hazard Identification
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Hazard Class Code Statement Pictogram Source(s)

Skin

Corrosion/Irritatio

n

H315
Causes skin

irritation
GHS07 [3][7][9]

Serious Eye

Damage/Irritation
H319

Causes serious

eye irritation
GHS07 [3][7][9]

STOT - Single

Exposure

(Respiratory)

H335

May cause

respiratory

irritation

GHS07 [3][7]

Recommended Handling and Storage Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[9][10]

Personal Protective Equipment (PPE): Wear protective gloves (nitrile or neoprene), chemical

safety goggles or a face shield, and a lab coat.[9]

Handling: Avoid breathing dust. Wash hands and any exposed skin thoroughly after

handling.[9][10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9]

Keep away from strong oxidizing agents.[5][9] The material is light-sensitive and should be

stored accordingly.[5][7][8]

Spill Response: In case of a spill, wear appropriate PPE, absorb with an inert material, and

place in a suitable container for disposal.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9][10]

Conclusion
2'-Fluoro-5'-iodoacetophenone is a strategically designed chemical intermediate with

significant potential for researchers in drug discovery. Its combination of an ortho-fluorine atom
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for modulating physicochemical properties and a para-iodine atom for synthetic diversification

makes it a valuable building block. By understanding its properties, synthesis, and safe

handling procedures as outlined in this guide, scientists can effectively leverage this compound

to accelerate the development of novel therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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